Cas no 2580241-07-0 (1-({4-(benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 1-({4-(benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580241-07-0
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• CID: 5662692
• PubChem ID: 165893192

1-({4-(benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727206
• 1-({4-[(benzyloxy)carbonyl]morpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2580241-07-0
• 1-({4-(benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C16H18N4O5/c21-15(22)14-10-20(18-17-14)9-13-8-19(6-7-24-13)16(23)25-11-12-4-2-1-3-5-12/h1-5,10,13H,6-9,11H2,(H,21,22)
• InChI Key： GIMMYRSCKQINJB-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1CN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 346.12771969g/mol
• Monoisotopic Mass: 346.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Additional information on 1-({4-(benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

1-({4-(Benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

1-({4-(Benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid is a complex organic compound with the CAS number 2580241-07-0. This compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a morpholine ring substituted with a benzyloxy carbonyl group and a triazole ring attached via a methylene group. The presence of these functional groups makes it a promising candidate for various therapeutic applications.

The morpholine ring in this compound is a six-membered heterocycle containing one oxygen atom. It is known for its stability and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems. The benzyloxy carbonyl group adds further complexity to the structure by introducing aromaticity and additional hydrogen bonding capabilities. This combination enhances the compound's solubility and bioavailability, making it suitable for drug delivery systems.

The triazole ring, on the other hand, is a five-membered heterocycle with two nitrogen atoms. Triazoles are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which can improve the binding affinity of drugs to their target proteins. The carboxylic acid group attached to the triazole ring further increases the compound's versatility, as it can participate in various chemical reactions and interactions within biological systems.

Recent studies have highlighted the potential of this compound in the development of antitumor agents. Researchers have found that the morpholine moiety can selectively target cancer cells by inhibiting key enzymes involved in cell proliferation and survival. Additionally, the triazole ring has been shown to enhance the compound's ability to penetrate cellular membranes, thereby increasing its efficacy in delivering therapeutic effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of benzyloxy carbonyl protecting groups during synthesis ensures that the morpholine ring remains intact while other functional groups are being modified. This approach not only simplifies the synthesis process but also allows for greater control over the final product's properties.

Another area of interest for this compound is its potential application in anti-inflammatory therapies. Studies have demonstrated that the triazole moiety can modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes. This makes it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

Furthermore, this compound has shown potential in antimicrobial applications. The combination of the morpholine and triazole rings creates a unique chemical environment that can disrupt bacterial cell membranes and inhibit microbial growth. This property could be harnessed to develop new classes of antibiotics, addressing the growing issue of antibiotic resistance.

In conclusion, 1-({4-(Benzyloxy)carbonylmorpholin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid is a versatile compound with diverse applications in medicinal chemistry. Its unique structure, comprising a morpholine ring, benzyloxy carbonyl group, and triazole ring, endows it with properties that make it suitable for developing antitumor agents, anti-inflammatory drugs, and antimicrobial therapies. As research continues to uncover its full potential, this compound holds great promise for advancing medical treatments and improving patient outcomes.